Cas no 1199616-66-4 (5H-Benzofuro3,2-ccarbazole)

• Product Name: 5H-Benzofuro3,2-ccarbazole
• CAS No: 1199616-66-4
• MF: C₁₈H₁₁NO
• MW: 257.286044359207
• MDL: MFCD28129442
• CID: 2135938
• Update Time: 2025-10-30

5H-Benzofuro3,2-ccarbazole Chemical and Physical Properties

Names and Identifiers

• 5H-Benzofuro[3,2-c]carbazole
• 5H-[1]benzofuro[3,2-c]carbazole
• CBZO
• XYZGAMBQUKTSIJ-UHFFFAOYSA-N
• (5h-benzofuro[3,2-c]carbazole)
• STL557815
• BBL104004
• 4,3-(Epoxy[1,2]benzeno)-9H-carbazole
• AK668771
• J3.587.522K
• 5H-Benzofuro3,2-ccarbazole

• MDL： MFCD28129442
• Inchi： 1S/C18H11NO/c1-3-7-14-13(6-1)17-15(19-14)10-9-12-11-5-2-4-8-16(11)20-18(12)17/h1-10,19H
• InChI Key： XYZGAMBQUKTSIJ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C2=CC=C3C(C4C=CC=CC=4N3)=C12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 384
• Topological Polar Surface Area: 28.9

Experimental Properties

• Density: 1.375±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (8.5E-7 g/L) (25 ºC),

Additional information on 5H-Benzofuro3,2-ccarbazole

5H-Benzofuro[3,2-c]carbazole: A Comprehensive Overview

5H-Benzofuro[3,2-c]carbazole, also known asbenzofurocarbazole, is a highly specialized organic compound with the CAS number 1199616-66-4. This compound belongs to the class of heterocyclic aromatic compounds, which have gained significant attention in the fields of materials science and organic electronics due to their unique electronic properties and structural versatility. The molecule consists of a fused benzene ring system with a carbazole moiety, making it a promising candidate for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Recent advancements in synthetic methodologies and computational modeling have further enhanced our understanding of its properties and potential uses.

The synthesis of5H-Benzofuro[3,2-c]carbazole typically involves multi-step reactions that combine aromatic coupling and cyclization processes. Researchers have explored various strategies to optimize the yield and purity of this compound, often employing transition metal catalysts such as palladium or copper. These efforts have been driven by the demand for high-quality materials for next-generation electronic devices. For instance, studies published in 2023 highlight the use of microwave-assisted synthesis to accelerate reaction times while maintaining product integrity.

One of the most notable features ofbenzofurocarbazole is its exceptional photoluminescence properties. The compound exhibits strong emission in the visible spectrum, making it ideal for applications in OLEDs where high efficiency and color purity are critical. Recent research has demonstrated that incorporating5H-Benzofuro[3,2-c]carbazole into OLED architectures can significantly improve device performance, including higher luminous efficiency and longer operational lifetimes. This is attributed to its ability to effectively manage charge transport and reduce recombination losses.

In addition to its electronic properties,benzofurocarbazole also shows promise in the field of organic photovoltaics (OPVs). Its unique electronic structure allows for efficient charge separation and transport, which are essential for high-performance solar cells. A study conducted in 2023 reported that blending5H-Benzofuro[3,2-c]carbazole with other donor materials resulted in a power conversion efficiency (PCE) increase of over 15%, marking a significant advancement in OPV technology.

The structural versatility ofbenzofurocarbazole has also opened up new avenues for its use in advanced materials such as perovskite solar cells and flexible electronics. Researchers have explored the incorporation of this compound into hybrid materials that combine organic and inorganic components, leveraging its excellent compatibility with various substrates. These developments underscore the potential ofbenzofurocarbazole as a key building block for next-generation optoelectronic devices.

In terms of chemical stability,5H-Benzofuro[3,2-c]carbazole demonstrates remarkable resistance to thermal degradation and photooxidation under ambient conditions. This property makes it highly suitable for applications that require long-term operational stability, such as wearable electronics and IoT devices. Recent studies have also investigated the environmental impact of this compound, revealing that it has a relatively low toxicity profile compared to traditional materials used in organic electronics.

The growing interest inbenzofurocarbazole has led to increased research into its scalability and commercial viability. Scientists are actively exploring cost-effective synthesis routes and large-scale manufacturing techniques to meet the rising demand for this compound in industrial applications. Collaborative efforts between academia and industry have already yielded promising results, with pilot-scale production facilities being established in several regions.

In conclusion,5H-Benzofuro[3,2-c]carbazole, orbenzofurocarbazole, stands at the forefront of modern materials science due to its exceptional electronic properties and structural flexibility. With ongoing advancements in synthesis techniques, device integration, and material characterization, this compound is poised to play a pivotal role in shaping the future of organic electronics. As research continues to uncover new applications and optimize existing ones,Benzofurocarbazole's impact on technology will undoubtedly grow even further.